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Compound of Interest

Compound Name: 1-Heptanol-d7

Cat. No.: B15557430

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the operational use and disposal of 1-Heptanol-d7, ensuring the well-being of
laboratory personnel and the integrity of your research. While 1-Heptanol-d7 is a deuterated
form of 1-Heptanol, its physical and chemical properties are nearly identical, necessitating the
same safety protocols.

Immediate Safety and Hazard Information

1-Heptanol-d7 is classified as a combustible liquid and can cause serious eye irritation.[1][2]
Adherence to proper personal protective equipment (PPE) protocols is the first line of defense
against exposure.

Key Safety Data Summary

For quick reference, the following table summarizes the critical safety and physical properties
of 1-Heptanol, which are directly applicable to 1-Heptanol-d7.
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Property Value

CAS Number 111-70-6 (for 1-Heptanol)
Molecular Formula C7H1sDO

Molecular Weight 123.25 g/mol
Appearance Clear, colorless liquid[1]
Flash Point 73 °C/163.4 °F[1]
Boiling Point 176 °C / 348.8 °F[1]
Melting Point -35°C/-31 °F[1]
Specific Gravity 0.822[1]

Solubility in Water Insoluble[1]

Vapor Pressure

0.5 mbar @ 20 °C[1]

Autoignition Temperature

350 °C / 662 °F[1]

Personal Protective Equipment (PPE) Protocol

Appropriate PPE is mandatory when handling 1-Heptanol-d7 to prevent skin and eye contact.
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PPE Category

Specification

Rationale

Eye Protection

ANSI-approved safety goggles

or a full-face shield.[2]

Protects against splashes that
can cause serious eye
irritation.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Prevents skin contact and

absorption.

Body Protection

A flame-resistant lab coat worn
over long pants and closed-toe

shoes.

Protects skin from splashes

and in case of fire.

Respiratory Protection

Generally not required when
handled in a certified chemical
fume hood. If vapors are
generated outside a fume
hood, a NIOSH-approved
respirator with an organic

vapor cartridge is necessary.

Avoids inhalation of potentially

harmful vapors.

Experimental Protocol: Safe Handling and Disposal

A systematic approach to handling and disposal is crucial for minimizing risks.

Preparation:

Ventilation: Ensure a certified chemical fume hood is operational before commencing any

work.

Spill Kit: Have a chemical spill kit readily accessible.

Ignition Sources: Remove all potential ignition sources from the immediate work area.[1][3]

Emergency Equipment: Verify that a safety shower and eyewash station are unobstructed

and functional.

Handling:
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e Location: Conduct all manipulations of 1-Heptanol-d7 within a chemical fume hood.
e Tools: Use non-sparking tools and equipment.[1]
o Container Management: Keep containers tightly closed when not in use.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.[1]

Disposal Plan:

» Waste Classification: 1-Heptanol-d7 and its container must be disposed of as hazardous
waste.

o Collection: Collect waste in a designated, properly labeled, and sealed container.

e Regulations: Dispose of contents and container in accordance with local, regional, and
national hazardous waste regulations. Do not empty into drains.[1]

Emergency Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
water. Wash with soap and water.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Safe Handling Workflow

The following diagram illustrates the logical flow of the safe handling protocol for 1-Heptanol-
d7.
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Safe Handling Workflow for 1-Heptanol-d7
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Caption: Logical workflow for the safe handling of 1-Heptanol-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15557430?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC120360025&productDescription=1-HEPTANOL+2.5LT&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-3827-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDg2NzR8YXBwbGljYXRpb24vcGRmfGFHUTBMMmd5Tmk4NU1UZ3lNalkxT1RZMk5qSXlMMU5FUWw4ek9ESTNYMEZWWDBWT0xuQmtaZ3w3MDAwMWExNDhmNTk4MTEzZWM3MzVmNTA2ZGIzNTIxNDIwNDBmMDFkMGQyY2RmOTExYzhhYzgzNDZhOWE3NWMy
https://www.chemicalbook.com/msds/1-heptanol.pdf
https://www.benchchem.com/product/b15557430#personal-protective-equipment-for-handling-1-heptanol-d7
https://www.benchchem.com/product/b15557430#personal-protective-equipment-for-handling-1-heptanol-d7
https://www.benchchem.com/product/b15557430#personal-protective-equipment-for-handling-1-heptanol-d7
https://www.benchchem.com/product/b15557430#personal-protective-equipment-for-handling-1-heptanol-d7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557430?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

